Cas no 2137998-80-0 (7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

7-(Aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is a chiral benzopyran derivative featuring both an aminomethyl and carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid benzopyran scaffold provides structural stability, while the functional groups allow for further derivatization, enabling the development of bioactive compounds. The compound's stereochemistry is particularly valuable for designing enantioselective catalysts or chiral ligands. Additionally, its balanced hydrophilicity and lipophilicity enhance its utility in medicinal chemistry for drug discovery. This compound is well-suited for research in central nervous system (CNS) targeting molecules due to its benzopyran core, which is prevalent in neurologically active compounds.
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid structure
2137998-80-0 structure
Product Name:7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
CAS No:2137998-80-0
MF:C12H15NO3
MW:221.252403497696
CID:6003547
PubChem ID:165483294
Update Time:2025-10-18

7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
    • EN300-1129221
    • 2137998-80-0
    • Inchi: 1S/C12H15NO3/c1-7-10(12(14)15)5-9-3-2-8(6-13)4-11(9)16-7/h2-4,7,10H,5-6,13H2,1H3,(H,14,15)
    • InChI Key: BEJAPCJEUOIJKC-UHFFFAOYSA-N
    • SMILES: O1C2C=C(CN)C=CC=2CC(C(=O)O)C1C

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 72.6Ų

7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1129221-1.0g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0
1g
$0.0 2023-06-09
Enamine
EN300-1129221-0.05g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
0.05g
$683.0 2023-10-26
Enamine
EN300-1129221-0.1g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
0.1g
$715.0 2023-10-26
Enamine
EN300-1129221-0.25g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
0.25g
$748.0 2023-10-26
Enamine
EN300-1129221-0.5g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
0.5g
$781.0 2023-10-26
Enamine
EN300-1129221-1g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
1g
$813.0 2023-10-26
Enamine
EN300-1129221-2.5g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
2.5g
$1594.0 2023-10-26
Enamine
EN300-1129221-5g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
5g
$2360.0 2023-10-26
Enamine
EN300-1129221-10g
7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
2137998-80-0 95%
10g
$3500.0 2023-10-26

Additional information on 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137998-80-0)

The compound 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137998-80-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its benzopyran core and functional groups like aminomethyl and carboxylic acid, this compound exhibits versatile properties suitable for drug development, particularly in targeting neurological and inflammatory pathways. Researchers are increasingly exploring its potential as a building block for novel therapeutics, aligning with the growing demand for precision medicine and small-molecule inhibitors.

In recent years, the scientific community has focused on chromane derivatives due to their bioactivity and low toxicity profiles. The presence of the 3,4-dihydro-2H-1-benzopyran scaffold in this compound makes it a promising candidate for modulating enzyme activity, such as kinases or proteases. Its carboxylic acid moiety further enhances solubility, a critical factor in drug formulation—addressing common challenges like bioavailability, a topic frequently searched in AI-driven drug discovery platforms.

The aminomethyl group in 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid opens avenues for derivatization, enabling covalent conjugation with other pharmacophores. This flexibility is pivotal in designing targeted therapies, a trending topic in oncology and autoimmune disease research. Computational chemistry tools, such as molecular docking, often highlight such compounds for their binding affinity to proteins like G-protein-coupled receptors (GPCRs), a hot search keyword in bioinformatics forums.

From a synthetic chemistry perspective, the CAS No. 2137998-80-0 represents a challenge and opportunity for scalable production. Green chemistry principles are increasingly applied to optimize its synthesis, reducing waste and energy consumption—a concern echoed in ESG-focused investor queries. The compound’s stability under physiological conditions also makes it a subject of interest in prodrug development, another frequently searched term in medicinal chemistry circles.

In conclusion, 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exemplifies the intersection of innovation and practicality in modern drug design. Its structural features align with current trends in fragment-based drug discovery and AI-assisted molecular optimization, ensuring its relevance in both academic and industrial settings. As research progresses, this compound may unlock new therapeutic paradigms, answering pressing questions in personalized medicine and sustainable pharmacology.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent